1-Methyl-1H-pyrazole-4-carbaldehyde
Overview
Description
1-Methyl-1H-pyrazole-4-carbaldehyde is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C5H6N2O .
Synthesis Analysis
The synthesis of 1-Methyl-1H-pyrazole-4-carbaldehyde involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A simple and convenient two-step method for the synthesis of the title compound was developed using N-protected 4-pyrazolilmagnesium bromide as a key intermediate .Molecular Structure Analysis
The molecular structure of 1-Methyl-1H-pyrazole-4-carbaldehyde consists of a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity .Physical And Chemical Properties Analysis
1-Methyl-1H-pyrazole-4-carbaldehyde has a molecular weight of 110.11 g/mol . It has a density of 1.1±0.1 g/cm3, a boiling point of 218.9±13.0 °C at 760 mmHg, and a flash point of 86.2±19.8 °C . It has 0 hydrogen bond donors, 2 hydrogen bond acceptors, and 1 freely rotating bond .Scientific Research Applications
Preparation of Aminothiazoles
This compound is used as a reagent in the preparation of aminothiazoles . Aminothiazoles are known to act as γ-secretase modulators . γ-Secretase is an intramembrane protease that plays a crucial role in various cellular processes, including the pathogenesis of Alzheimer’s disease .
Safety and Hazards
Future Directions
While the specific future directions for 1-Methyl-1H-pyrazole-4-carbaldehyde are not mentioned in the search results, it’s worth noting that pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals .
Mechanism of Action
Target of Action
1-Methyl-1H-pyrazole-4-carbaldehyde is a pharmaceutical intermediate . .
Mode of Action
It is known to be used in the synthesis of the CHK1 inhibitor MK-8776 , suggesting it may interact with cellular targets to exert its effects.
Biochemical Pathways
As an intermediate in the synthesis of the CHK1 inhibitor MK-8776 , it may play a role in influencing cell cycle regulation and DNA damage response pathways.
Result of Action
As an intermediate in the synthesis of the CHK1 inhibitor MK-8776 , it may contribute to the inhibition of CHK1, a protein kinase involved in cell cycle regulation and DNA damage response.
Action Environment
It is known to be air sensitive , suggesting that exposure to air could potentially affect its stability and efficacy.
properties
IUPAC Name |
1-methylpyrazole-4-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O/c1-7-3-5(4-8)2-6-7/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYFZXSOYJVWTBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00341445 |
Source
|
| Record name | 1-Methyl-1H-pyrazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00341445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-1H-pyrazole-4-carbaldehyde | |
CAS RN |
25016-11-9 |
Source
|
| Record name | 1-Methyl-1H-pyrazole-4-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25016-11-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methyl-1H-pyrazole-4-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00341445 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Methyl-1H-pyrazole-4-carboxaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![1,4-Dioxaspiro[4.5]decan-8-ol](/img/structure/B1296732.png)
